Cas no 1250306-56-9 (3-Amino-1-cyclobutylpyrrolidin-2-one)

• Product Name: 3-Amino-1-cyclobutylpyrrolidin-2-one
• CAS No: 1250306-56-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD16746940
• CID: 5177718
• PubChem ID: 62415757
• Update Time: 2025-06-22

3-Amino-1-cyclobutylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclobutylpyrrolidin-2-one
• 3-Amino-1-cyclobutylpyrrolidin-2-one

• MDL： MFCD16746940
• Inchi： 1S/C8H14N2O/c9-7-4-5-10(8(7)11)6-2-1-3-6/h6-7H,1-5,9H2
• InChI Key： NFXVNCVSBQVVEC-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C1CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3

Additional information on 3-Amino-1-cyclobutylpyrrolidin-2-one

3-Amino-1-Cyclobutylpyrrolidin-2-One: A Comprehensive Overview

3-Amino-1-cyclobutylpyrrolidin-2-one, also known by its CAS registry number CAS No. 1250306-56-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyclobutane ring fused to a pyrrolidinone backbone, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and utility.

The molecular structure of 3-amino-1-cyclobutylpyrrolidin-2-one is characterized by a pyrrolidinone ring (a five-membered lactam) substituted with a cyclobutyl group at position 1 and an amino group at position 3. This arrangement imparts the molecule with both rigidity and flexibility, making it suitable for various chemical transformations. The cyclobutane ring introduces strain, which can be exploited in designing bioactive molecules with specific conformational preferences.

Recent studies have explored the synthesis of CAS No. 1250306-56-9 through diverse routes, including enamine chemistry and organocatalytic reactions. These methods not only enhance the efficiency of synthesis but also allow for the incorporation of functional groups that can modulate biological activity. For instance, researchers have reported the use of organocatalysts to achieve asymmetric induction, leading to enantiomerically enriched products—a critical aspect for drug development.

The biological activity of 3-amino-1-cyclobutylpyrrolidin-2-one has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential as a modulator of ion channels, which are key targets in treating neurological disorders such as epilepsy and chronic pain. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been demonstrated, highlighting its versatility in organic synthesis.

In terms of applications, CAS No. 1250306-56-9 is being considered as a building block for constructing complex molecules with therapeutic potential. Its role as an intermediate in the synthesis of bioactive agents underscores its importance in medicinal chemistry pipelines. Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into its interactions with target proteins, aiding in the design of more potent analogs.

The environmental impact and sustainability aspects of synthesizing 3-amino-1-cyclobutylpyrrolidin-2-one have also come under scrutiny. Green chemistry approaches, such as catalytic hydrogenation and biocatalysis, are being explored to minimize waste and reduce energy consumption during production. These efforts align with the growing emphasis on sustainable practices in the chemical industry.

In conclusion, CAS No. 1250306-56-9, or 3-amino-1-cyclobutylpyrrolidin-2-one, represents a promising compound with multifaceted applications across various domains of chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for future research and development.